2H-Pyran, tetrahydro-2-(10-undecynyloxy)-

• CAS No.: 51953-88-9
• Molecular Formula: C16H28O2
• Molecular Weight: 252.39 g/mol
• IUPAC Name: 2-undec-10-ynoxyoxane
• InChI: InChI=1S/C16H28O2/c1-2-3-4-5-6-7-8-9-11-14-17-16-13-10-12-15-18-16/h1,16H,3-15H2
• InChI Key: BIMMDYMGQQYTCS-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCCCCCCOC1CCCCO1

Description

2H-Pyran, tetrahydro-2-(10-undecynyloxy)- is a useful research compound. Its molecular formula is C16H28O2 and its molecular weight is 252.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.5 g (0,104 mol) of undec-10-yn-1-ol were dissolved in 100 ml of dichloromethane and 25 ml of dihydropyran, and a catalytic amount (spatula tipful) of p-toluenesulfonic acid monohydrate was added. The reaction mixture was left to stand overnight at room temperature and poured into saturated aqueous sodium chloride solution. Extraction with dichloromethane (3×), drying (Na2SO4) of the combined organic phases and flash chromatography on silica gel (n-heptane/ethyl acetate=10:1) gave 24 g (92% of theory) of 11-tetrahydropyranyloxyundecyne.